Cas no 26725-94-0 (2-Propenoic acid, 2-cyano-3-phenyl-, hexyl ester)
26725-94-0 structure
Product Name:2-Propenoic acid, 2-cyano-3-phenyl-, hexyl ester
CAS No:26725-94-0
MF:C16H19NO2
MW:257.327564477921
CID:237776
PubChem ID:69990827
Update Time:2025-04-19
2-Propenoic acid, 2-cyano-3-phenyl-, hexyl ester Chemical and Physical Properties
Names and Identifiers
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- 2-Propenoic acid, 2-cyano-3-phenyl-, hexyl ester
- hexyl 2-cyano-3-phenylprop-2-enoate
- 26725-94-0
- DTXSID10741598
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- Inchi: 1S/C16H19NO2/c1-2-3-4-8-11-19-16(18)15(13-17)12-14-9-6-5-7-10-14/h5-7,9-10,12H,2-4,8,11H2,1H3
- InChI Key: ZEFYSDVBUAAATG-UHFFFAOYSA-N
- SMILES: O(C(C(C#N)=CC1C=CC=CC=1)=O)CCCCCC
Computed Properties
- Exact Mass: 257.141578849g/mol
- Monoisotopic Mass: 257.141578849g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 19
- Rotatable Bond Count: 8
- Complexity: 345
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 1
- XLogP3: 4.4
- Topological Polar Surface Area: 50.1Ų
2-Propenoic acid, 2-cyano-3-phenyl-, hexyl ester Related Literature
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Hamid Heydari,Mohammad B. Gholivand New J. Chem., 2017,41, 237-244
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Kaiyuan Huang,Wangkang Qiu,Meilian Ou,Xiaorui Liu,Zenan Liao,Sheng Chu RSC Adv., 2020,10, 18824-18829
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Felix Witte,Philipp Rietsch,Nithiya Nirmalananthan-Budau,Florian Weigert,Jan P. Götze,Ute Resch-Genger,Siegfried Eigler,Beate Paulus Phys. Chem. Chem. Phys., 2021,23, 17521-17529
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Luke L. Lairson,Warren W. Wakarchuk Chem. Commun., 2007, 365-367
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